![molecular formula C18H21N3O2S B2704385 2-((6-(4-Ethylphenyl)pyridazin-3-yl)thio)-1-morpholinoethanone CAS No. 893982-65-5](/img/structure/B2704385.png)
2-((6-(4-Ethylphenyl)pyridazin-3-yl)thio)-1-morpholinoethanone
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Description
2-((6-(4-Ethylphenyl)pyridazin-3-yl)thio)-1-morpholinoethanone is a useful research compound. Its molecular formula is C18H21N3O2S and its molecular weight is 343.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Analgesic and Anti-inflammatory Properties
Research has highlighted the synthesis and activity of various pyridazinone derivatives, demonstrating significant analgesic and anti-inflammatory properties. For example, a study explored the synthesis of 4-ethoxy-2-methyl-5-morpholino-3(2H)-pyridazinone and related compounds, revealing potent analgesic and anti-inflammatory activities with reduced toxicity compared to traditional drugs like aminopyrine and phenylbutazone (Takaya, Sato, Terashima, Tanizawa, & Maki, 1979).
Antitumor Applications
An efficient injectable formulation for hydrophobic antitumor candidate pyridazinone derivatives was developed, demonstrating enhanced antitumor activity in vivo through a micelle delivery system. This research suggests potential applications in cancer therapy (Jin, Wang, Tan, He, Peng, Hai, Wu, & Qian, 2015).
Antimicrobial and Enzyme Inhibition
Novel pyridazinone derivatives have been synthesized and evaluated for antimicrobial activities as well as inhibition of enzymes like acetylcholinesterase and butyrylcholinesterase, indicating potential applications in treating microbial infections and enzyme-related disorders (Ozçelik, Gokçe, Orhan, Kaynak, & Şahin, 2010).
Structural and Chemical Studies
- Chemical Synthesis and Modifications: Studies on the synthesis of pyridazinone derivatives and their modifications highlight the versatile chemical routes and structural diversity achievable within this class of compounds. For instance, the synthesis of polysubstituted pyridazinones through sequential nucleophilic substitution reactions showcases the potential for creating a wide range of functionally diverse molecules (Pattison, Sandford, Yufit, Howard, & Christopher, 2009).
Properties
IUPAC Name |
2-[6-(4-ethylphenyl)pyridazin-3-yl]sulfanyl-1-morpholin-4-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2S/c1-2-14-3-5-15(6-4-14)16-7-8-17(20-19-16)24-13-18(22)21-9-11-23-12-10-21/h3-8H,2,9-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVNNYKLIDWQZQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=NN=C(C=C2)SCC(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.